Cas no 32016-28-7 (Benzyl 5-aminopyrazole-4-carboxylate)

Benzyl 5-aminopyrazole-4-carboxylate Properties

Names and Identifiers

• Benzyl 5-aminopyrazole-4-carboxylate
• 5-Aminopyrazole-4-carboxylic acid benzyl ester
• benzyl 5-amino-1H-pyrazole-4-carboxylate
• 5-amino-1H-pyrazole-4-carboxylic acid benzyl ester
• 5-Aminopyrazol-4-carbonsaeurebenzylester
• SCHEMBL2701264
• MFCD03426023
• benzyl5-amino-1H-pyrazole-4-carboxylate
• SCHEMBL17730705
• ETHYLENEGLYCOLDILAURATE
• DTXSID30402351
• AKOS024318949
• 32016-28-7
• AS-76055
• FT-0622810
• DB-114292
• +Expand

• MDL： MFCD03426023
• InChIKey： QBEUXDWEKIOSIL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11N3O2/c12-10-9(6-13-14-10)11(15)16-7-8-4-2-1-3-5-8/h1-6H,7H2,(H3,12,13,14)
• SMILES： C1=CC=C(C=C1)COC(=O)C2=CNNC2=N
• BRN： 791498

Computed Properties

• Exact Mass: 217.08500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 217.085
• Heavy Atom Count: 16
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 81A^2

Experimental Properties

• LogP: 1.93010
• PSA: 81.00000
• Refractive Index: 1.653
• Boiling Point: 449.5°Cat760mmHg
• Melting Point: 121-123°C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 225.6°C
• Color/Form: Odorless grayish yellow powder
• Solubility: Insoluble in water
• Density: 1.342

Benzyl 5-aminopyrazole-4-carboxylate Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

Benzyl 5-aminopyrazole-4-carboxylate Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%